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Compound of Interest

Compound Name: Vinylidene fluoride

Cat. No.: B1208946

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fire retardant properties of Polyvinylidene
Fluoride (PVDF) against other common polymers. The information presented is supported by
experimental data from standardized fire safety tests, offering a comprehensive overview for
material selection in research and development applications where fire safety is a critical
consideration.

Executive Summary

Polyvinylidene Fluoride (PVDF) is a fluoropolymer with inherent fire-retardant characteristics.
It is self-extinguishing, produces low smoke, and forms a protective char layer upon exposure
to flame. This guide compares the fire retardant performance of PVDF with other
fluoropolymers, such as Polytetrafluoroethylene (PTFE) and Fluorinated Ethylene Propylene
(FEP), as well as widely used plastics like Polyvinyl Chloride (PVC), Polyethylene (PE), and
Polypropylene (PP). The comparison is based on key flammability metrics obtained from
standardized tests, including the UL 94 Vertical Burn Test, the Limiting Oxygen Index (LOI), and
Cone Calorimetry.

Data Presentation: Comparative Fire Retardant
Properties
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The following tables summarize the quantitative data on the fire retardant properties of PVDF

and its alternatives.

Limiting Oxygen Index

Material UL 94 Rating

(LO) (%)
PVDF V-0[1][2] 44 - 95[1]
PTFE V-0 >95
FEP V-0 >95
PVC (rigid) V-0 45 - 49
PE HB 17 - 18
PP HB 17.5

Note: Data is compiled from
multiple sources and test

conditions may vary.
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Peak Heat Release .
Total Heat Release Smoke Production

Material Rate (pHRR)
(THR) (MJ/Im?) Rate (SPR) (m?3/s)
(kWIm?)
Varies with
PVDF ~80 W/g (pure)[3] ] Low
formulation
PTFE Very Low Very Low Very Low
FEP Low Low Low
PVC Varies significantly Varies significantly High (can release
with formulation with formulation corrosive smoke)
PE High High High
PP High High High
Note: Cone

calorimeter data is
highly dependent on
the specific
formulation and test
conditions (e.g., heat
flux). The values
presented are
indicative of general

performance.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

UL 94 Vertical Burn Test

The UL 94 test is a widely used standard to determine the flammability of plastic materials.[1] In
the vertical burn test (V-0, V-1, V-2), a rectangular specimen is held vertically and a flame is
applied to the bottom edge for 10 seconds. The material's performance is classified based on
the afterflame time, afterglow time, and whether flaming drips ignite a cotton pad placed below
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the specimen. A V-0 rating, which PVDF typically achieves, indicates that burning stops within
10 seconds on a vertical specimen, and no flaming drips are allowed.[1]

Limiting Oxygen Index (LOI)

The Limiting Oxygen Index (LOI) test (ASTM D2863) measures the minimum concentration of
oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of
a material. The higher the LOI value, the more flame resistant the material. A material with an
LOI greater than 21% (the approximate concentration of oxygen in air) is considered self-
extinguishing.

Cone Calorimetry

The Cone Calorimeter (ISO 5660-1) is one of the most effective bench-scale methods for
evaluating the fire performance of materials.[4] A sample is exposed to a specific level of heat
radiation, and various parameters are measured, including the heat release rate (HRR), which
is a critical indicator of fire intensity, the total heat released (THR), and the smoke production
rate (SPR).[4]

Mandatory Visualizations
Experimental Workflow: Fire Retardancy Testing
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Experimental Workflow for Fire Retardancy Testing
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Caption: Workflow for evaluating the fire retardant properties of polymeric materials.

Signaling Pathway: Fire Retardant Mechanism of PVDF
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Fire Retardant Mechanism of PVDF
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Caption: The fire retardant mechanism of PVDF involves char formation and gas phase
inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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